Cas no 2229166-88-3 (2-azido-2-(3,5-dimethoxyphenyl)ethan-1-ol)

• Product Name: 2-azido-2-(3,5-dimethoxyphenyl)ethan-1-ol
• CAS No: 2229166-88-3
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 6447124
• PubChem ID: 165656170
• Update Time: 2025-06-11

2-azido-2-(3,5-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(3,5-dimethoxyphenyl)ethan-1-ol
• EN300-1819202
• 2229166-88-3

• Inchi： 1S/C10H13N3O3/c1-15-8-3-7(4-9(5-8)16-2)10(6-14)12-13-11/h3-5,10,14H,6H2,1-2H3
• InChI Key： LWTRCCJYSAZZIY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)C(CO)N=[N+]=[N-])OC

Computed Properties

• Exact Mass: 223.09569129g/mol
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53Ų

Additional information on 2-azido-2-(3,5-dimethoxyphenyl)ethan-1-ol

Introduction to 2-Azido-2-(3,5-Dimethoxyphenyl)ethan-1-ol (CAS No. 2229166-88-3)

2-Azido-2-(3,5-dimethoxyphenyl)ethan-1-ol, with the CAS number 2229166-88-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its azide functional group and the presence of a 3,5-dimethoxyphenyl substituent, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of 2-Azido-2-(3,5-dimethoxyphenyl)ethan-1-ol is C₁₀H₁₅N₃O₃, and its molecular weight is approximately 217.24 g/mol. The compound's structure includes a primary alcohol group, which can participate in a variety of chemical reactions, such as esterification, etherification, and oxidation. The azide group is particularly noteworthy due to its reactivity in click chemistry reactions, making this compound a valuable building block in the synthesis of complex molecules.

In the realm of medicinal chemistry, 2-Azido-2-(3,5-dimethoxyphenyl)ethan-1-ol has been explored for its potential as a prodrug or as a precursor for the synthesis of bioactive compounds. The azide group can be converted into an amine through reduction reactions, which can then be further modified to introduce various functional groups. This versatility makes it an attractive candidate for drug development, especially in the design of targeted therapies and prodrugs that can be activated under specific conditions.

Recent studies have highlighted the potential of 2-Azido-2-(3,5-dimethoxyphenyl)ethan-1-ol in the context of cancer research. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant antiproliferative activity against several cancer cell lines. The researchers found that the azide group played a crucial role in enhancing the compound's biological activity by facilitating its interaction with specific cellular targets.

Beyond medicinal applications, 2-Azido-2-(3,5-dimethoxyphenyl)ethan-1-ol has also found use in materials science. Its ability to undergo click chemistry reactions makes it an excellent candidate for the synthesis of functional polymers and coatings. For example, researchers at the University of California demonstrated that this compound could be used to create self-healing materials by incorporating it into polymer networks. The azide group allows for efficient cross-linking reactions that enhance the mechanical properties and durability of the resulting materials.

The synthesis of 2-Azido-2-(3,5-dimethoxyphenyl)ethan-1-ol typically involves several steps. One common approach is to start with 3,5-dimethoxybenzaldehyde and react it with azidotrimethylsilane (TMSN₃) in the presence of a base to form the corresponding azide intermediate. This intermediate can then be reduced using hydrogen gas and a palladium catalyst to yield the final product. Alternative synthetic routes have also been developed to improve yield and purity, including microwave-assisted synthesis and catalytic methods.

In terms of safety and handling, while 2-Azido-2-(3,5-dimethoxyphenyl)ethan-1-ol is not classified as a hazardous substance under current regulations, it is important to handle it with care due to its reactivity and potential for forming explosive azides under certain conditions. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 2-Azido-2-(3,5-dimethoxyphenyl)ethan-1-ol are promising. Ongoing research continues to explore its potential applications in drug discovery, materials science, and other areas. As new synthetic methods are developed and more data become available on its biological activity and material properties, this compound is likely to play an increasingly important role in various scientific and industrial fields.